
physical properties of cerium stearate powder

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cerium stearate

Cat. No.: B159660 Get Quote

An In-depth Technical Guide to the Physical Properties of Cerium Stearate Powder

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

cerium stearate powder. The information is compiled for professionals in research,

development, and quality control who require detailed data on this material for its application as

a catalyst, stabilizer, lubricant, or in the formulation of advanced materials.[1][2]

Physical and Chemical Properties
Cerium stearate is a metal-organic compound, specifically a metallic soap, formed from a

cerium cation and stearate anions.[2] It is valued for its thermal stability and lubricating

properties.[3][4] The following table summarizes its key quantitative physical and chemical

properties.
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Property Value Citations

Chemical Formula C₅₄H₁₀₅CeO₆ [5][6]

Molecular Weight 990.54 g/mol [5][6]

Appearance
White, off-white, to pale yellow

crystalline powder.
[2][3][5][7]

Melting Point 120 - 150 °C [2][5][7][8]

Density ~2.42 g/cm³ [3]

Solubility
Insoluble in water; soluble in

hot organic solvents.
[2][4]

CAS Number
14536-00-6 (Cerium(III)

Stearate)
[2]

Detailed Physical Characterization
Morphology and Particle Size
Cerium stearate powder typically consists of particles with a lamellar (plate-like) structure.[9]

[10] Through techniques like electrodeposition, it can form dense, mastoid-like micro/nano

hierarchical structures on surfaces.[9][11] The material can be produced in various particle

sizes, including micronized, submicron, and nanopowder forms, to suit different applications.[5]

[12] The particle size and morphology are critical as they influence the material's dispersion in

a matrix, catalytic efficiency, and overall performance.[1]

Crystalline Structure
The crystallographic structure of cerium stearate powder is analyzed using X-ray Diffraction

(XRD).[1] This technique provides information on the atomic arrangement, identifies the

crystalline phases, and determines the degree of crystallinity.[1] The XRD pattern of a metal

stearate is characterized by a series of diffraction peaks at specific 2θ angles, which

correspond to the long-range order of the layered structure formed by the stearate chains. For

instance, similar metal stearates like calcium stearate show characteristic peaks at 2θ values of

6.40° and 19.58°.[10]
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Thermal Stability
Cerium stearate exhibits excellent thermal stability, making it suitable for high-temperature

applications such as a heat stabilizer in polymers like PVC.[3][4][7] Its thermal decomposition

point is reported to be above 200°C.[4] This property is crucial for processes like polymer

extrusion where the material must withstand high temperatures without degrading.[3]

Solubility Profile
The compound is a white powder that is insoluble in water.[2] However, it shows solubility in hot

organic solvents, a characteristic leveraged in its application for producing hydrophobic

coatings and in various chemical syntheses.[4]

Experimental Protocols
The following sections detail the standard methodologies for characterizing the physical

properties of cerium stearate powder.

X-ray Diffraction (XRD) Analysis
Objective: To determine the crystalline structure and phase purity of cerium stearate powder.

Methodology:

Sample Preparation: A small amount of the cerium stearate powder is finely ground using

an agate mortar and pestle to ensure random orientation of the crystallites. The powder is

then packed into a sample holder, and the surface is flattened to be flush with the holder's

rim.

Instrumentation: A powder X-ray diffractometer is used, typically equipped with a Cu Kα

radiation source (λ = 1.5406 Å).

Data Collection: The sample is scanned over a 2θ range (e.g., 2° to 60°) with a specific step

size and dwell time.

Analysis: The resulting diffraction pattern (a plot of intensity vs. 2θ) is analyzed. The

positions and intensities of the diffraction peaks are used to identify the crystalline phases by
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comparison with standard diffraction databases (e.g., ICDD). The peak widths can be used

to estimate crystallite size using the Scherrer equation.[10][13]

Fourier Transform Infrared (FT-IR) Spectroscopy
Objective: To confirm the formation of cerium stearate and characterize its chemical bonding.

Methodology:

Sample Preparation: A few milligrams of cerium stearate powder are mixed with dry

potassium bromide (KBr) powder. The mixture is then pressed into a thin, transparent pellet

using a hydraulic press. Alternatively, an Attenuated Total Reflectance (ATR) accessory can

be used, where the powder is simply pressed against the ATR crystal.

Instrumentation: A Fourier Transform Infrared (FT-IR) spectrometer.

Data Collection: A background spectrum (of the empty sample compartment or pure KBr

pellet) is collected first. The sample is then placed in the infrared beam path, and the sample

spectrum is recorded, typically in the range of 4000 to 400 cm⁻¹.

Analysis: The spectrum is analyzed for characteristic absorption bands. The key indicator for

the formation of cerium stearate from stearic acid is the disappearance of the broad

carboxylic acid C=O stretch (around 1701 cm⁻¹) and the appearance of two new strong

bands corresponding to the asymmetric and symmetric stretching of the carboxylate anion

(COO⁻), typically found around 1540-1580 cm⁻¹.[1][9][10] The presence of a prominent peak

in the region of 460-466 cm⁻¹ can be attributed to Cerium-Oxygen (Ce-O) bonds.[1]

Scanning Electron Microscopy (SEM)
Objective: To visualize the particle morphology, size, and surface texture of the powder.

Methodology:

Sample Preparation: A small amount of cerium stearate powder is mounted onto an

aluminum SEM stub using double-sided carbon tape. To prevent charging under the electron

beam, the sample is coated with a thin conductive layer (e.g., gold or carbon) using a sputter

coater.
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Instrumentation: A Scanning Electron Microscope.

Imaging: The prepared stub is placed in the SEM chamber, which is then evacuated to high

vacuum. A high-energy beam of electrons is scanned across the sample surface. The

secondary electrons emitted from the surface are collected by a detector to form an image.

Analysis: The resulting micrographs provide detailed information about the shape, size

distribution, and surface features of the cerium stearate particles.[9] Energy-Dispersive X-

ray Spectroscopy (EDS), often coupled with SEM, can be used to confirm the elemental

composition of the sample.[9]

Visualization
Experimental Workflow
The following diagram illustrates a logical workflow for the comprehensive physical

characterization of a cerium stearate powder sample.

Physical Characterization Workflow for Cerium Stearate Powder

Cerium Stearate
Powder Sample

Visual Inspection
(Color, Form)

Initial Assessment

SEM / EDS
(Morphology, Size, Elemental Composition)

Microscopic Analysis

XRD
(Crystalline Structure, Phase Purity)

Structural Analysis

FT-IR Spectroscopy
(Chemical Bonding Confirmation)

Chemical Analysis

Thermal Analysis (TGA/DSC)
(Thermal Stability, Melting Point)

Performance Analysis

Solubility Test
(Water, Organic Solvents)

Compile Data:
Physical Properties Table

Final Characterization Report

Summarize Findings
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Click to download full resolution via product page

Caption: Workflow for the physical characterization of cerium stearate powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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